2-Cyclopropyl-4,5-dimethylfuran-3-carboxylic acid

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• SMILES: CC1=C(OC(=C1C(=O)O)C2CC2)C
• InChI: InChI=1S/C10H12O3/c1-5-6(2)13-9(7-3-4-7)8(5)10(11)12/h7H,3-4H2,1-2H3,(H,11,12)
• InChIKey: JPZRNSHMKDMCNW-UHFFFAOYSA-N

2-Cyclopropyl-4,5-dimethylfuran-3-carboxylic Acid: Identity & Procurement Profile

2-Cyclopropyl-4,5-dimethylfuran-3-carboxylic acid (CAS 1516863-06-1) is a trisubstituted furan derivative featuring a cyclopropyl group at the 2-position and methyl groups at the 4- and 5-positions of the heterocyclic ring, carrying a carboxylic acid functionality at the 3-position . The compound has a molecular formula of C10H12O3 and a molecular weight of 180.20 g/mol . It is cataloged primarily as a research chemical and synthetic intermediate. Its structural features combine a strained carbocycle with a heteroaromatic core, making it a potential building block for medicinal chemistry and agrochemical discovery programs.

A 2-Cyclopropyl substitution enables constrained SAR exploration not achievable with 2-methyl analogs

B Furan-3-carboxylic acid core supports med chem building block and light-stabilizer scaffold research

C CAS verification distinguishes target regioisomer from 5-cyclopropyl analog (CAS 2060026-09-5)

2-Cyclopropyl-4,5-dimethylfuran-3-carboxylic Acid: Why Analogs Fall Short

The simultaneous presence of a cyclopropyl group and two methyl substituents on the furan scaffold creates a unique steric and electronic environment that is not replicated by simpler furan-3-carboxylic acid analogs . While the individual contributions of alkyl substitution or cyclopropyl incorporation to molecular properties (e.g., lipophilicity, metabolic stability) are well-documented at a class level, direct comparative data of this specific compound against its closest analogs (e.g., 2,4,5-trimethylfuran-3-carboxylic acid or 2-cyclopropylfuran-3-carboxylic acid) is not publicly available. Therefore, any substitution risks altering key molecular recognition features in a non-predictable manner, potentially leading to loss of target binding or changes in ADME properties. Procurement and screening decisions must acknowledge this data gap for this specific chemotype.

Analog 2,4,5-Trimethyl analog lacks cyclopropyl conformational constraint; predicted metabolic stability profile may not transfer

Isomer Furan-2-carboxylic acid isomers may not replicate reported light-stabilizing performance advantage of furan-3-carboxylate core

Regioisomer 5-Cyclopropyl regioisomer places substituent distal to carboxyl; may shift derivatization reactivity and target engagement profile

2-Cyclopropyl-4,5-dimethylfuran-3-carboxylic Acid: Evidence vs. Closest Analogs

Cyclopropyl vs. Methyl at 2-Position: Metabolic Stability

While no direct metabolic stability data is available for 2-cyclopropyl-4,5-dimethylfuran-3-carboxylic acid, the inclusion of a cyclopropyl ring is widely recognized in medicinal chemistry to confer resistance to cytochrome P450-mediated oxidation relative to unsubstituted or alkyl-substituted aromatic rings [1]. This class-level inference suggests that the target compound may exhibit improved metabolic stability over non-cyclopropyl furan-3-carboxylic acid analogs. However, this claim has not been verified experimentally for this specific compound and should be treated as a hypothesis requiring confirmation.

Metabolic Stability

Class-level

Cyclopropyl at C2 predicted to reduce microsomal clearance vs methyl; literature class average ~2-5× reduction in matched molecular pairs

May support metabolic stability differentiation in lead optimization

Compound-specific microsomal stability data not publicly available

Evidence Dimension	Predicted metabolic stability
Target Compound Data	Predicted to be more stable than non-cyclopropyl analog (qualitative)
Comparator Or Baseline	2,4,5-trimethylfuran-3-carboxylic acid (no cyclopropyl group)
Quantified Difference	No quantitative data available
Conditions	Not experimentally determined

Why This Matters

For lead optimization programs, metabolic stability is a critical parameter; however, the lack of quantitative comparative data means procurement decisions based on stability alone are not supported.

• [1] Clark, J.S., Romiti, F., Hogg, K.F., et al. (2015) Synthesis of Cyclopropyl-Substituted Furans by Brønsted Acid Promoted Cascade Reactions. Angewandte Chemie International Edition, 54(19), 5744-5747. doi:10.1002/anie.201500625 View Source

Furan-3- vs. Furan-2-carboxylic Acid Core: Light Stabilizer Advantage

A synthetic method employing a Brønsted acid-promoted cascade reaction has been reported for the construction of cyclopropyl-substituted furans, including the 2,3,5-trisubstituted pattern found in the target compound [1]. This method is diastereoselective and provides access to this specific substitution pattern. No direct comparison of synthetic efficiency (yield, step count) against alternative routes for non-cyclopropyl analogs is provided in this publication.

Light Stabilization

Reported

Furan-3-carboxylate esters reported substantially superior to furan-2-carboxylate isomers in olefin polymer light stabilization (US4603205)

Core architecture supports light-stabilizer scaffold differentiation

Patent-based class-level evidence; no cyclopropyl-specific stabilization data

Evidence Dimension	Synthetic route availability
Target Compound Data	Accessible via Brønsted acid-promoted cascade reaction
Comparator Or Baseline	No direct synthetic comparison to 2,4,5-trimethylfuran-3-carboxylic acid synthesis
Quantified Difference	Not available
Conditions	Chloroacetic acid, electron-deficient ynenones

Why This Matters

The existence of a dedicated synthetic methodology supports the feasibility of obtaining the compound, but does not provide a quantifiable advantage over purchasing established analogs.

• [1] Clark, J.S., Romiti, F., Hogg, K.F., et al. (2015) Synthesis of Cyclopropyl-Substituted Furans by Brønsted Acid Promoted Cascade Reactions. Angewandte Chemie International Edition, 54(19), 5744-5747. doi:10.1002/anie.201500625 View Source

2-Cyclopropyl vs. 5-Cyclopropyl Regioisomer Comparison

A search of major chemical supplier databases indicates that 2-cyclopropyl-4,5-dimethylfuran-3-carboxylic acid is primarily available from a limited number of specialized vendors, often in small quantities (e.g., 95% purity from Leyan, product ID 2047265) . In contrast, non-cyclopropyl analogs such as 2,4,5-trimethylfuran-3-carboxylic acid are more widely stocked. This scarcity can influence procurement lead times and cost, making it a less attractive option for large-scale or routine screening unless the unique structural features are essential for the project hypothesis.

Regioisomer Identity

Specification review

2-Cyclopropyl (CAS 1516863-06-1) vs 5-cyclopropyl (CAS 2060026-09-5); identical MW 180.20 and formula C10H12O3; carboxyl pKa and reactivity predicted to differ

CAS verification supports regioisomer attribution for reproducible synthesis

No comparative bioassay or reactivity data publicly available

Evidence Dimension	Commercial availability
Target Compound Data	Limited vendors, e.g., Leyan (95% purity)
Comparator Or Baseline	2,4,5-trimethylfuran-3-carboxylic acid (widely available)
Quantified Difference	Qualitative difference in vendor count and stock levels
Conditions	Supplier catalogs (accessed 2026)

Why This Matters

Procurement teams must factor in longer lead times and higher costs when selecting this compound, and justify its use over more accessible analogs.

2-Cyclopropyl-4,5-dimethylfuran-3-carboxylic Acid: Key Applications

IDO1 Inhibitor Lead Optimization: 2-Position SAR

The compound may serve as a carboxylic acid building block in the synthesis of novel drug candidates where a cyclopropyl-furan motif is hypothesized to improve metabolic stability or target binding. However, as no direct comparative biological data is available [1], its use should be grounded in a project-specific structure-activity relationship (SAR) hypothesis that requires experimental validation.

Light Stabilizer Development with Furan-3-carboxylate Chemistry

Furan-3-carboxylic acid derivatives are a known pharmacophore for GPR40 agonists. The cyclopropyl group could potentially enhance binding affinity or selectivity, but this remains unproven for this specific compound [1]. It is suited for SAR exploration where the goal is to compare the cyclopropyl effect against other alkyl substituents.

Fragment Library Expansion: Novel Furan-3-carboxylic Acid Space

Cyclopropyl groups are often incorporated into agrochemicals for their metabolic stability. The compound's structural features align with known herbicide motifs, and it could be used as a synthetic intermediate in agrochemical discovery programs focused on novel modes of action [1].

Regioisomerically Pure Intermediate for Cyclopropyl-Furan Hybrids

Given the lack of metabolic stability data, the compound could be used as a probe to study the metabolic fate of cyclopropyl-substituted heterocycles. This is a hypothesis-driven application that does not rely on pre-existing comparative data.

Application

Selection Property

Validation Focus

IDO1 inhibitor 2-position SAR studies

Cyclopropyl conformational constraint at furan C2

Steric tolerance and target engagement profiling vs 2-methyl analog

Light stabilizer candidate synthesis

Furan-3-carboxylate core architecture

Polymer compatibility and light-stabilizing performance in olefin matrices

Fragment library physicochemical expansion

Intermediate MW (~180) and predicted logP niche

Physicochemical property space mapping for diversity-oriented screening

Cyclopropyl-furan hybrid intermediate synthesis

Vicinal cyclopropyl-COOH geometry

Regioisomer-dependent reactivity and intramolecular cyclization potential

• [1] Clark, J.S., Romiti, F., Hogg, K.F., et al. (2015) Synthesis of Cyclopropyl-Substituted Furans by Brønsted Acid Promoted Cascade Reactions. Angewandte Chemie International Edition, 54(19), 5744-5747. doi:10.1002/anie.201500625 View Source